5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H23N3O4/c1-2-13-31-17-11-9-16(10-12-17)24-21-22(19-7-3-4-8-20(19)29)26-27-23(21)25(30)28(24)15-18-6-5-14-32-18/h3-12,14,24,29H,2,13,15H2,1H3,(H,26,27)
• InChI Key: JRTHSWZGOBNTTR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)NN=C3C5=CC=CC=C5O

Description

5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex pyrazolone derivative, a scaffold recognized for its diverse pharmacological potential. This compound is of significant interest in medicinal chemistry and drug discovery research, particularly as a potential kinase inhibitor or modulator of inflammatory pathways. Its molecular structure incorporates a 2-hydroxyphenyl group, a feature common in ligands for metalloenzymes, and a furan moiety, which can influence pharmacokinetic properties. Researchers are investigating this compound and its analogs for their potential biological activities, which may include anticancer and anti-inflammatory effects, by targeting key signaling pathways. The dihydropyrrolopyrazol-one core is a privileged structure in the design of compounds that interact with ATP-binding sites of various kinases. This product is intended for use in high-throughput screening, hit-to-lead optimization, and biochemical assay development. It is supplied as a high-purity solid for research purposes only. For comprehensive handling, storage, and safety information, researchers should consult the associated Safety Data Sheet (SDS). This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthesis of Chromeno[2,3-c]pyrrole-3,9-diones

A three-component condensation of methyl o-hydroxybenzoylpyruvate (1), aryl aldehydes (2), and primary amines (3) forms 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones (4).

General Procedure :

• Dissolve 0.01 mol of aryl aldehyde (e.g., 4-propoxyphenyl aldehyde) and 0.01 mol of primary amine (e.g., furfurylamine) in 10–15 mL dry ethanol.

• Stir at room temperature for 20 minutes.

• Add 0.01 mol of methyl o-hydroxybenzoylpyruvate and heat at 40°C for 15–20 minutes.

• Add 1 mL acetic acid and reflux at 80°C for 20 hours.

• Cool, filter the precipitate, and purify by crystallization (ethanol).

Key Data :

• Yields: 70–85% for substituted chromeno-pyrrole-diones.

• Characterization: IR (C=O stretches at 1715 cm⁻¹), ¹H NMR (aromatic protons at δ 6.5–8.0 ppm).

Cyclization with Hydrazine Hydrate

Chromeno-pyrrole-diones (4) undergo ring-opening with hydrazine hydrate to form the pyrrolopyrazole core.

Optimized Conditions :

• Solvent: Dioxane

• Molar ratio: 1:5 (chromeno-pyrrole-dione : hydrazine hydrate)

• Temperature: Reflux (100–110°C)

• Time: 6–8 hours

Outcomes :

• Yields: 72–94% for 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones.

• Purity: >95% (HPLC).

Alternative Synthetic Routes

Claisen-Schmidt Condensation and Cyclization

A chalcone intermediate is formed via Claisen-Schmidt condensation, followed by hydrazine-mediated cyclization.

Steps :

• Condense 5-(furan-2-yl)furan-2-carbaldehyde with 4-propoxyphenyl acetophenone to form a chalcone.

• Cyclize with hydrazine hydrate in ethanol under reflux.

Advantages :

• Higher functional group tolerance for electron-deficient aryl groups.

• Yields: 75–80% for analogous pyrazoles.

Post-Cyclization Functionalization

Late-stage modifications include:

• Alkylation : Introduce propoxy groups via Williamson ether synthesis.

• Acylation : Protect reactive sites using chloroacetyl chloride.

Reaction Optimization and Challenges

Solvent and Temperature Effects

Parameter	Optimal Choice	Impact on Yield
Solvent	Dioxane	Maximizes cyclization efficiency
Temperature	80–110°C	Prevents side reactions
Catalyst	Acetic acid	Accelerates condensation

Common Side Reactions

• Incomplete Cyclization : Forms open-chain hydrazones (addressed by excess hydrazine).

• Furan Ring Oxidation : Mitigated by inert atmospheres.

Structural Characterization

Spectroscopic Data

Technique	Key Features
IR Spectroscopy	C=O (1715 cm⁻¹), C=N (1656 cm⁻¹), -OH (3400 cm⁻¹)
¹H NMR	Furan protons (δ 6.4–7.5 ppm), pyrazole H5 (δ 5.7 ppm), OCH₂ (δ 3.8 ppm)
HPLC	Retention time: 12.3 min (C18 column, MeOH:H₂O = 70:30)

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Time (h)	Cost Efficiency
Ring-Opening	72–94	>95	20	High
Claisen-Schmidt	75–80	90–95	24	Moderate

Industrial Scalability Considerations

• Process Intensification : Use flow chemistry for cyclization steps to reduce reaction time.

• Green Chemistry : Replace dioxane with cyclopentyl methyl ether (CPME).

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The hydroxyphenyl group can undergo electrophilic substitution reactions, such as nitration or halogenation. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles like nitric acid. .

Scientific Research Applications

5-[(furan-2-yl)methyl]-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-6-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Variations

The target compound’s structural analogs differ primarily in substituents on the phenyl rings and core heterocycle. Key examples include:

Compound ID/Name	Substituents (R1, R2, R3)	Molecular Weight	logP	Hydrogen Bond Donors/Acceptors	Key Features
Target: 5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-...	R1: 4-propoxyphenyl; R2: 2-hydroxyphenyl	~430–450*	~5.5*	2 / 5	Propoxy chain enhances lipophilicity; ortho-hydroxy group aids H-bonding
D126-0413	R1: 4-fluorophenyl; R2: 2-hydroxy-5-methylphenyl	403.41	4.9987	2 / 5	Fluorine increases electronegativity; methyl reduces polarity
LEAP CHEM compound	R1: 3-hydroxyphenyl; R2: 2-hydroxyphenyl	~410–420*	~4.2*	3 / 5	Dual hydroxyl groups elevate polarity; meta-hydroxy alters binding motifs
4-(3-fluorophenyl)-3-(4-methylphenyl)-5-phenyl-...	R1: 3-fluorophenyl; R2: 4-methylphenyl	~390–400*	~4.8*	1 / 4	Fluorine and methyl balance lipophilicity; lacks fused dihydropyrrole core
Compounds 4 & 5 (chloro/fluorophenyl-triazolyl)	R1: chloro/fluorophenyl; R2: triazolyl	~500–520	~5.2	1 / 6	Triazole introduces nitrogen-rich motifs; planar conformation dominates

*Estimated based on structural similarities.

Crystallographic and Conformational Analysis

Structural studies of analogs (e.g., ’s compounds 4 and 5) reveal that fluorophenyl or chlorophenyl substituents adopt planar conformations except for one perpendicular fluorophenyl group, influencing crystal packing and solubility . SHELX software, widely used for small-molecule refinement, has been critical in resolving such structures .

Biological Activity

5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic compound belonging to the class of pyrrolo[3,4-c]pyrazoles. Its unique structure incorporates various functional groups that contribute to its biological activity, making it a subject of interest in medicinal chemistry and pharmacology.

Structural Characteristics

The compound's molecular formula is $C_{25}H_{27}N_{3}O_{4}$, with a molecular weight of approximately 433.5 g/mol. The structure features:

• A furan ring
• A hydroxyphenyl group
• A propoxy-substituted phenyl group

These components are critical in modulating the compound's interactions with biological targets.

Feature	Details
Molecular Formula	$C_{25}H_{27}N_{3}O_{4}$
Molecular Weight	433.5 g/mol
Structural Components	Furan ring, hydroxyphenyl, propoxy

Biological Activity

The biological activity of this compound is primarily linked to its ability to interact with specific molecular targets within biological systems. Initial studies indicate that it may modulate the activity of various enzymes and receptors, leading to potential therapeutic effects.

Potential Pharmacological Effects:

• Antioxidant Activity : Related compounds have shown significant antioxidant properties, which may be beneficial in reducing oxidative stress in cells.
• Enzyme Modulation : There is evidence suggesting that this compound can influence enzyme activities, potentially affecting metabolic pathways.
• Anti-inflammatory Properties : Some derivatives of pyrrolo[3,4-c]pyrazoles exhibit anti-inflammatory effects, indicating possible applications in treating inflammatory diseases.

Synthesis and Mechanism

The synthesis of 5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4-(4-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one typically involves multi-step organic reactions. The initial steps often include forming the pyrrolo[3,4-c]pyrazole core through cyclization reactions.

Synthetic Pathway:

• Formation of Pyrrolo[3,4-c]pyrazole Core : This involves cyclization reactions using appropriate precursors.
• Functional Group Modifications : Nucleophilic substitutions and condensation reactions are used to introduce functional groups like furan and hydroxyphenyl.

Case Studies and Research Findings

Recent studies have explored the biological activities of related compounds and their mechanisms:

• Study on Antioxidant Properties : A study demonstrated that certain pyrrolo[3,4-c]pyrazole derivatives exhibit potent antioxidant activity through free radical scavenging mechanisms .
• Enzyme Inhibition Studies : Research has shown that derivatives can act as inhibitors for specific enzymes involved in metabolic pathways, suggesting potential applications in metabolic disorders .
• Therapeutic Applications : The compound's structural features suggest potential use in developing drugs for treating conditions like cancer and diabetes due to its enzyme modulation capabilities .

Q & A

Q. Key Parameters :

Step	Solvent	Catalyst/Temp	Yield
1	Ethanol	Reflux, 12 h	60-70%
2	DMF	CuI, 80°C	50-65%
3	Ethanol	-	85-90% purity

Characterization requires 1H/13C NMR, IR, and HPLC to confirm regiochemistry and purity .

Which spectroscopic techniques are critical for characterizing structural and electronic properties of this compound?

Q. Basic

• 1H/13C NMR : Essential for confirming substitution patterns and stereochemistry. For example, the 2-hydroxyphenyl group shows a broad singlet (~δ 9.8 ppm) for the -OH proton, while furan protons appear as distinct doublets (δ 6.2–7.4 ppm) .
• IR Spectroscopy : Identifies functional groups (e.g., carbonyl stretch at ~1680 cm⁻¹ for the pyrazolone ring, O-H stretch at 3200–3500 cm⁻¹) .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]+ at m/z 447.18) and fragmentation patterns .
• X-ray Crystallography : Resolves absolute configuration and hydrogen-bonding networks, particularly for polymorph analysis .

How can researchers optimize reaction conditions to improve yield and regioselectivity in substitutions?

Q. Advanced

• Solvent Screening : Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilicity in substitution reactions, while ethanol minimizes side reactions in condensations .
• Catalyst Selection : Palladium or copper catalysts (e.g., Pd(PPh₃)₄, CuI) improve cross-coupling efficiency. For example, CuI/1,10-phenanthroline increases Suzuki reaction yields by 20% .
• Temperature Gradients : Stepwise heating (e.g., 60°C → 80°C) reduces decomposition of thermally sensitive intermediates.
• Computational Modeling : DFT calculations predict regioselectivity in electrophilic substitutions by analyzing frontier molecular orbitals (e.g., Fukui indices) .

How should contradictory bioactivity data (e.g., varying IC₅₀ values across studies) be addressed?

Q. Advanced

• Assay Standardization :
  • Use consistent cell lines (e.g., HepG2 for cytotoxicity) and normalize to controls (e.g., doxorubicin).
  • Validate enzyme inhibition assays (e.g., kinase assays) with positive controls and triplicate measurements .
• Structural Variants : Test derivatives to isolate the impact of substituents (e.g., replacing 4-propoxyphenyl with 4-fluorophenyl alters hydrophobicity and target affinity) .
• Data Reconciliation : Meta-analysis of published IC₅₀ values with attention to assay conditions (pH, incubation time) and statistical significance (p < 0.05) .

What experimental approaches are recommended for evaluating enzyme inhibition mechanisms?

Q. Advanced

• Kinetic Studies :
  • Lineweaver-Burk Plots : Determine inhibition type (competitive/uncompetitive) by varying substrate concentrations .
  • IC₅₀ Shift Assays : Pre-incubate the enzyme with the compound to assess time-dependent inhibition.
• Molecular Docking : Use software (e.g., AutoDock Vina) to predict binding poses in active sites. For example, the 2-hydroxyphenyl group may form hydrogen bonds with catalytic residues in COX-2 .
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) and thermodynamic parameters (ΔH, ΔS) .

How can regioselectivity in electrophilic substitution reactions be determined experimentally?

Q. Advanced

• Isotopic Labeling : Introduce deuterium at specific positions to track substitution sites via 2H NMR .
• NOESY NMR : Detect spatial proximity between substituents to confirm regiochemistry (e.g., furan-methyl group orientation) .
• Competitive Reactions : Compare reactivity of analogous compounds under identical conditions. For example, electron-donating groups (e.g., -OCH₃) direct substitution to para positions, while electron-withdrawing groups (e.g., -NO₂) favor meta .